Cas no 1586-41-0 (2-(Pyridin-1-ium-1-ylmethyl)quinolizin-5-ium iodide)

• Product Name: 2-(Pyridin-1-ium-1-ylmethyl)quinolizin-5-ium iodide
• CAS No: 1586-41-0
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 225197
• PubChem ID: 2764295
• Update Time: 2025-04-19

2-(Pyridin-1-ium-1-ylmethyl)quinolizin-5-ium iodide Chemical and Physical Properties

Names and Identifiers

• 2-(Pyridin-1-ium-1-ylmethyl)quinolizin-5-ium iodide
• methyl 3-amino-3-thiophen-2-ylpropanoate
• Quinolizinium,2-(pyridiniomethyl)-, iodide (1:2)
• Pyridine, compd. with2-(iodomethyl)quinolizinium iodide (1:1)
• Quinolizinium, 2-(iodomethyl)-,compd. with pyridine (1:1)
• Quinolizinium,2-(pyridiniomethyl)-, diiodide (8CI,9CI)
• 188812-40-0
• SB23015
• methyl (+)-3-amino-3-thiophen-2-yl-propionate
• methyl 3-amino-3-(thiophen-2-yl)propanoate
• methyl beta-aminothiophene-2-propanoate
• SY025658
• AJNFOBUKNGRRKH-UHFFFAOYSA-N
• AKOS005070977
• CS-0449068
• 1586-41-0
• A919070
• 7R-0635
• 2-Thiophenepropanoic acid, beta-amino-, methyl ester
• DTXSID40377389
• J-522129
• MFCD03001286
• EN300-55648
• methyl 3-amino-3-(2-thienyl)propanoate
• SCHEMBL1520244

• Inchi： 1S/C8H11NO2S/c1-11-8(10)5-6(9)7-3-2-4-12-7/h2-4,6H,5,9H2,1H3
• InChI Key： AJNFOBUKNGRRKH-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CC(=O)OC)N

Computed Properties

• Exact Mass: 475.92382
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• PSA: 7.98

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizines Quinolizines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizines